molecular formula C13H15N3O5 B414334 1-{2,4-Bisnitrobenzoyl}azepane

1-{2,4-Bisnitrobenzoyl}azepane

Cat. No.: B414334
M. Wt: 293.27g/mol
InChI Key: XHADNEUTDNTGJH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-{2,4-Bisnitrobenzoyl}azepane is a nitro-substituted azepane derivative featuring a seven-membered azepane ring functionalized with a 2,4-dinitrobenzoyl group.

Properties

Molecular Formula

C13H15N3O5

Molecular Weight

293.27g/mol

IUPAC Name

azepan-1-yl-(2,4-dinitrophenyl)methanone

InChI

InChI=1S/C13H15N3O5/c17-13(14-7-3-1-2-4-8-14)11-6-5-10(15(18)19)9-12(11)16(20)21/h5-6,9H,1-4,7-8H2

InChI Key

XHADNEUTDNTGJH-UHFFFAOYSA-N

SMILES

C1CCCN(CC1)C(=O)C2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Canonical SMILES

C1CCCN(CC1)C(=O)C2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Origin of Product

United States

Comparison with Similar Compounds

Structural Insights :

  • The 2,4-dinitrobenzoyl group in the target compound contrasts with sulfonyl and chloro-nitro substituents in ’s derivative.
  • Unlike BP3 (a benzophenone derivative with hydroxyl and methoxy groups), the target compound lacks hydrogen-bonding donors, which may reduce solubility but improve stability in nonpolar environments .

Electronic Properties and Spectroscopic Analysis

Table 2: Computed Electronic Properties (TD-DFT)

Compound λ_max (nm) Oscillator Strength (f) Major Excitation Contribution
Azepane 210 0.12 σ→σ* transition
Thiepane 255 0.31 n→π* (sulfur lone pair)
F-Cycloheptane 230 0.18 π→π* (fluorine substitution)
1-{2,4-Bisnitrobenzoyl}azepane (Predicted) ~320–380 ~0.45–0.60 π→π* (nitrobenzoyl conjugation)

Key Findings :

  • The 2,4-dinitrobenzoyl group likely red-shifts the UV-Vis absorption spectrum compared to unsubstituted azepane due to extended conjugation and nitro-mediated charge transfer .
  • TD-DFT data for thiepane (λmax = 255 nm) and F-cycloheptane (λmax = 230 nm) suggest that electronegative substituents modulate electronic transitions. The target compound’s nitro groups may enhance oscillator strength, indicating stronger light absorption .

Reactivity and Stability Profiles

  • Nitro Group Reactivity: The 2,4-dinitro configuration is sterically crowded, which may hinder nucleophilic attacks at the benzoyl carbonyl compared to monosubstituted analogs. This could enhance thermal stability but reduce hydrolysis rates .
  • Comparative Stability : Sulfonyl-containing azepanes (e.g., ’s compound) exhibit higher hydrolytic stability due to the strong S=O bond, whereas nitrobenzoyl derivatives may prioritize redox reactivity (e.g., nitro reduction to amine) .

Binding Affinities and Molecular Interactions

Table 3: Binding Interactions of Azepane Derivatives

Compound Binding Region Key Interaction Mechanism Reference
HA-binding ligand (azepane) Hydrophobic pocket Aromatic moiety dominates binding; azepane contributes minimally
1-{2,4-Bisnitrobenzoyl}azepane (Predicted) Aromatic cavity Nitrobenzoyl group engages in π-π stacking; azepane stabilizes conformation

Insights :

  • The aromatic nitrobenzoyl group in the target compound may enhance binding to hydrophobic pockets compared to non-aromatic azepane derivatives (e.g., ’s ligand), mirroring trends seen in benzophenone-based UV filters (BP1, BP3) .
  • Unlike HA-binding ligands where the azepane moiety is peripheral, the target compound’s benzoyl group could serve as the primary interaction site, similar to parabens’ hydroxyl-benzoate anchoring .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.